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Compound of Interest

Compound Name: 3-Aminothiophenol

Cat. No.: B145848

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 3-Aminothiophenol, tailored for researchers, scientists, and drug development
professionals. The information is compiled to ensure safe laboratory practices and to mitigate
the risks associated with this chemical.

Essential Safety and Hazard Information

3-Aminothiophenol is a hazardous chemical that requires careful handling to prevent
exposure and ensure a safe working environment.[1] It is classified as a substance that is
harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is known to cause severe
skin burns and serious eye damage, and may also lead to respiratory irritation.[1][3][4]
Additionally, it is a combustible liquid and is noted for its strong, unpleasant odor (stench).[1][4]

Key Hazards:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin (Category 4).[1]

Skin Corrosion/Irritation: Causes severe skin burns (Category 1).[1]

Eye Damage/Irritation: Causes serious eye damage (Category 1).[1]

Respiratory Irritation: May cause respiratory system irritation.[1]

Flammability: Combustible liquid.[1][4]
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e Other: Possesses a strong, unpleasant stench.[1][4]

Quantitative Data Summary

Property Value Source
CAS Number 22948-02-3 [1]
Molecular Formula C6H7NS [2]
Molecular Weight 125.19 g/mol [2]
Appearance Light yellow to brown liquid [2][4]
Density 1.179 g/mL at 25 °C [2]
Flash Point 79 °C (174.2 °F) - closed cup

Boiling Point 140 - 145 °C at 21 hPa [3]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to minimize exposure to 3-Aminothiophenol.
The following PPE is mandatory when handling this chemical.

PPE Requirements
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PPE Component

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Double-gloving is

recommended.

Protects against skin contact
and absorption, which can

cause severe burns.[1][5]

Eye and Face Protection

Chemical safety goggles and a

face shield.

Provides protection from
splashes that can cause

severe eye damage.[1][6]

Body Protection

A chemical-resistant laboratory
coat. An apron or coveralls
may be necessary for larger

quantities.

Protects skin and personal
clothing from contamination
and burns.[1][5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a suitable filter
(e.g., type ABEK (EN14387)) is
required if working outside a
fume hood or if there is a risk

of inhalation.

Protects against inhalation of
harmful vapors that can cause

respiratory irritation.[1]

Footwear

Closed-toe shoes made of a

non-permeable material.

Protects feet from potential

spills.[5]

Logical Relationship of Hazards to PPE
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Required Personal Protective Equipment
Hazards of 3-Aminothiophenol
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I _>
Skin Corrosion& |} —————— | (Double Gloved)

Dermal Toxicity [—— | protects body

Lab Coat &
| protects from splashes | Apron
Combustibility & Splashes
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Safety Goggles &
Face Shield
Severe Eye Damage protects eyes/face /
s inhalati Respiratory Protection
. _ prevents inhalation /_> .
Inhalation Toxicity & | 1 ————"" | (e.g., ABEK filter)

Respiratory Irritation

Click to download full resolution via product page
Caption: Relationship between 3-Aminothiophenol hazards and required PPE.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Aminothiophenol is crucial for safety. This involves
procedures before, during, and after handling the chemical.

A. Pre-Handling Procedures

» Risk Assessment: Conduct a thorough risk assessment for the specific experiment or
procedure.

» Information Review: Review the Safety Data Sheet (SDS) for 3-Aminothiophenol.

» Emergency Equipment Check: Ensure that a safety shower, eyewash station, and a spill kit
are readily accessible and in working order.[1]

» Ventilation: All handling of 3-Aminothiophenol must be performed in a properly functioning
chemical fume hood to minimize inhalation exposure.[7]
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o PPE Donning: Put on all required PPE as specified in the table above before entering the
designated handling area.

B. Handling Procedures
o Designated Area: Conduct all work in a designated area within the fume hood.

e Weighing and Transferring: When weighing or transferring the liquid, do so carefully to avoid
splashes and the generation of aerosols.

o Keep Containers Closed: Keep containers of 3-Aminothiophenol tightly closed when not in
use.[4]

e Avoid Incompatible Materials: Keep away from acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[1] Also, keep away from heat, sparks, and
open flames.[1][4]

C. Post-Handling Procedures

Decontamination: Decontaminate all surfaces, glassware, and equipment that have come
into contact with 3-Aminothiophenol.

o PPE Doffing: Remove PPE carefully in the correct order to avoid cross-contamination.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1][3] Do not eat, drink, or smoke in the laboratory.[1]

o Storage: Store 3-Aminothiophenol in a dry, cool, and well-ventilated place, in a tightly
closed container.[1][4]

Emergency and Disposal Plans
A. Spill Response Plan

o Evacuate: Evacuate the immediate area of the spill.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.
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» Control Ignition Sources: Remove all sources of ignition from the area.[1]

o Containment: For small spills, absorb the chemical with an inert absorbent material such as
sand, silica gel, or universal binder.[1] Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material into a suitable, closed, and labeled
container for hazardous waste disposal.

« Decontamination: Clean the spill area thoroughly.

o Large Spills: For large spills, evacuate the laboratory and contact the institution's emergency
response team.

B. First Aid Measures

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][4]

Immediately take off all contaminated clothing.
Skin Contact Rinse the affected skin with plenty of water and

shower. Seek immediate medical attention.[1][3]

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.[1][3]

C. Waste Disposal Plan

o Waste Segregation: All waste containing 3-Aminothiophenol, including contaminated PPE
and absorbent materials, must be segregated from general laboratory waste.
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o Waste Collection: Collect all 3-Aminothiophenol waste in a designated, properly labeled,
and sealed hazardous waste container.

o Disposal: Dispose of the hazardous waste through an approved waste disposal plant,
following all local, state, and federal regulations.[1][3][4] Do not dispose of it down the drain.

[7]

Workflow for Safely Handling 3-Aminothiophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b145848?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC162430050&productDescription=3-AMINOTHIOPHENOL%2C+TECH.+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5347366.htm
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/422967
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25473~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2019:35:46~~3-Aminothiophenol~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_3_aminophenyl_sulfamide.pdf
https://ehs.cornell.edu/book/export/html/1022
https://www.fishersci.com/store/msds?partNumber=AC146100050&productDescription=3-AMINOPHENOL%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b145848#personal-protective-equipment-for-handling-3-aminothiophenol
https://www.benchchem.com/product/b145848#personal-protective-equipment-for-handling-3-aminothiophenol
https://www.benchchem.com/product/b145848#personal-protective-equipment-for-handling-3-aminothiophenol
https://www.benchchem.com/product/b145848#personal-protective-equipment-for-handling-3-aminothiophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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